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Compound of Interest

Compound Name: 2,6,8-Trimethyl-4-nonanol

Cat. No.: B085493

For research, scientific, and drug development professionals.

This document provides a concise technical overview of 2,6,8-Trimethyl-4-nonanol, focusing
on its fundamental chemical and physical properties. While extensive biological data, such as
involvement in specific signaling pathways or detailed experimental protocols for drug
development, are not readily available in public literature, this guide summarizes the core
physicochemical data for this compound.

Core Chemical Identity

2,6,8-Trimethyl-4-nonanol is a branched-chain aliphatic alcohol. Its structure consists of a
nine-carbon (nonane) backbone with three methyl group substitutions at positions 2, 6, and 8,
and a hydroxyl group at position 4. It is recognized as a valuable intermediate in the synthesis
of other chemicals, such as its corresponding ketone, 2,6,8-trimethyl-4-nonanone, through
oxidation[1].

Physicochemical Properties

The following table summarizes the key quantitative data for 2,6,8-Trimethyl-4-nonanol.
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Property Value Source
Molecular Formula C12H260 [21[31[41[5]
Molecular Weight 186.33 g/mol [11[41617118l]
Monoisotopic Mass 186.198365449 Da [8]

CAS Registry Number 123-17-1 [11121[3]
Appearance Water-white liquid [5]
Density 0.817 g/cm?3 [4]

Boiling Point 225 °C (498.65 K) [2][4]
Melting Point -59.9 °C [4]

Flash Point 200 °C [4]

Vapor Pressure 0.0158 mmHg at 25°C [4]
Refractive Index 1.4350 [4]

Octanol/Water Partition
. 3.466 [6]
Coefficient (logPoct/wat)

Experimental Data and Protocols

Detailed experimental protocols concerning the biological activity or drug development
applications of 2,6,8-Trimethyl-4-nonanol are not extensively documented in the available
scientific literature. The primary information available pertains to its chemical synthesis and
basic physical property measurements. Spectroscopic data, including IR and mass spectra, are
available through specialized databases such as the NIST WebBook[2][3][9]. For research
purposes, this compound should be handled with care, as it is noted to be irritating to the eyes,
respiratory system, and skin[4].

Logical Relationships of Compound Identifiers

The following diagram illustrates the relationship between the compound's name and its key
molecular identifiers.
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Caption: Key identifiers for 2,6,8-Trimethyl-4-nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nonanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085493#2-6-8-trimethyl-4-nonanol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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